Cas no 79-06-1 (Acrylamide)

Acrylamide structure

Product name:Acrylamide

CAS No:79-06-1

MF:C₃H₅NO

MW:71.0779006481171

MDL:MFCD00008032

CID:34154

PubChem ID:6579

Acrylamide Chemical and Physical Properties

Names and Identifiers

- Acrylamide
- 2-PROPENAMIDE
- ACRYL-40(TM)
- ACRYLAMIDE 2K
- ACRYLAMIDE 4K
- ACRYLAMIDE-HG
- ACRYLAMIDE HGX
- ACRYLAMIDE MONOMER
- ACRYLIC ACID AMIDE
- ETHYLENECARBOXAMIDE
- PREMIX ACRYLAMIDE
- PROPENAMIDE
- 2-Propeneamide
- aam
- acrylagel
- Acrylamid
- acrylamide(non-specificname)
- acrylamide(solide)
- acrylamide(solutions)
- acrylamide,hydrate
- Acylamideneat
- acrylic amide
- Akrylamid
- carbamoylethylene
- CH2CHCONH2
- ethyleneamide
- optimum
- vinylamide
- vinylcarboxamide
- Acrylamide, for synthesis, 99%
- Cyanamer P 250
- NCGC00090736-04
- Taloflote
- Acrylamide (Ultrapure)
- UNII-20R035KLCI
- J-200356
- PROPENAMIDE (50%)
- A0139
- Aerofloc 3453
- Acrylamide, for electrophoresis, >=99% (HPLC), powder
- K-PAM
- CAS-79-06-1
- Q342939
- ACRYLAMIDE (MART.)
- Versicol W 11
- Bio Gel P2
- DTXCID6027
- Amresco Acryl-40
- Magnafloc R 292
- ACRYLAMIDE [MART.]
- PAARK 123sh
- UN 2074
- Bio-Gel P-2
- CHEMBL348107
- Acrylamide Monomer (ca. 50% in Water)
- UN2074
- NA2074
- Superfloc 900
- AAM (CHRIS Code)
- ACRYLAMIDE [HSDB]
- NCGC00090736-01
- Aminogen PA
- DTXSID5020027
- MFCD00008032
- P 300
- PAA-1
- 1HC
- NSC-116574
- Pamid
- NSC116573
- acryloic acid amide
- Acrylamide, for electrophoresis, >=99.0% (GC)
- Amide propenoate
- Gelamide 250
- ACYLAMIDE-
- WLN: ZV1U1
- InChI=1/C3H5NO/c1-2-3(4)5/h2H,1H2,(H2,4,5
- 9003-05-8
- acrylarnide
- Akrylamid [Czech]
- SVOC Mixture 381 1000 microg/mL in Dichloromethane
- acrylamide; prop-2-enamide
- AI3-04119
- Amide propenoic acid
- Acrylamide [UN2074] [Poison]
- NCGC00090736-02
- A1132
- STL282727
- Propeneamide
- GTPL4553
- C01659
- American Cyanamid P-250
- NSC116574
- EN300-20803
- Acrylamide, suitable for electrophoresis, >=99%
- F8880-6341
- Dow J 100
- Acrylamide, for Northern and Southern blotting, powder blend
- ET 597
- BIDD:ER0629
- 79-06-1
- Ethylene monoclinic tablets carboxamide
- ACRYLAMIDE (IARC)
- NCGC00090736-03
- Acrylamide, Inhalable
- Acrylamide, Ultrapure, Electrophoresis Grade
- Himoloc OK 507
- FT-0688081
- BDBM50226193
- NCGC00259076-01
- BC269F2E-D242-48E1-87E4-E51DB86FF0A8
- Propenoic acid amide
- NSC116575
- Acrylamide, >=98.0%
- NSC 7785
- Vinyl amide
- prop-2-enamide
- acryl amide
- PAA 70L
- 37 - Acrylamide
- Acrylamide, SAJ first grade, >=98.0%
- NCGC00090736-05
- EC 201-173-7
- 20R035KLCI
- BRN 0605349
- CHEBI:28619
- Dow ET 597
- Acrylamide, for molecular biology, >=99% (HPLC)
- Tox21_300145
- Flokonit E
- NSC-7785
- 881 - Acrylamide analysis in coffee
- Bio-Gel P 2
- ACRYLAMIDE [INCI]
- Acrylamide_RamanathanGurudeeban
- American Cyanamid KPAM
- AP 273
- Acrylamide Monomer [for Electrophoresis]
- Stokopol D 2624
- Crylamide
- NSC-116575
- Acrilamida
- EINECS 201-173-7
- Reten 420
- HJ 801-2016 SVOC Mixture 492 500-1000 microg/mL in Water
- A839565
- ACRYLAMIDE [MI]
- UN3426
- P 250
- Stipix AD
- Nacolyte 673
- NCGC00253932-01
- Flygtol GB
- Amid kyseliny akrylove
- Superfloc 84
- Acrylamide-13C3
- 2-propene amide
- Bio Gel P-2
- J 100
- bmse000392
- LS-1769
- Acrylamide, Vetec(TM) reagent grade, suitable for electrophoresis
- RCRA Waste Numbrt U007
- AKOS000120965
- FT-0661414
- ACRYLAMIDE [IARC]
- Percol 720
- D0L0SP
- PAM-50
- NSC-118185
- Ethylene Carboxamide
- Sumitex A 1
- Acrylamide Solution, 40%
- Acrylamide [UN2074] [Poison]
- Sumirez A 27
- Acrylamide Monomer, [for Electrophoresis]
- Acrylamide Monome
- Sursolan P 5
- Acrylamide, >=99.9%
- Cyanamer P 35
- USEPA Pesticide Code: 600008
- Propenoic acid, amide
- Solvitose 433
- Acrylamide, certified reference material, TraceCERT(R)
- Cytame 5
- Porisutoron
- Acrylamide, analytical standard
- Himoloc SS 200
- Praestol 2800
- 788 - Acrylamide analysis in snacks
- Q 41F
- 2-propenamida
- HSDB 191
- Tox21_201526
- Amid kyseliny akrylove [Czech]
- CCRIS 7
- Acrilammide
- RCRA waste number U007
- BioGel P-100
- Acrylamide, 97%
- Acrylamide 1000 microg/mL in Methanol
- Acrylamide, purum, >=98.0% (GC)
- NSC7785
- NSC-116573
- Acrylamide, electrophoresis grade
- J-510287
- RCRA waste no. U007
- BCP25183
- NSC118185
- Sumirez A 17
- Acrylamide (1.0 mg/mL in Deionized water with 0.1% Formic Acid)
- 9082-06-8
- NS00009623
- Acrylamide (8CI)
- A 108465
- Aladdin A 108467
- Bio-Acrylamide 50
- DM 206
- MeSH ID: D020106
- Acrylamide solution
- Acrylamide（AM）
- G77307
- 1ST001221
- A2625
- DB-253723
- DB-124507
- MDL： MFCD00008032
- Inchi： 1S/C3H5NO/c1-2-3(4)5/h2H,1H2,(H2,4,5)
- InChI Key： HRPVXLWXLXDGHG-UHFFFAOYSA-N
- SMILES： O=C(C=C)N
- BRN： 605349

Computed Properties

Exact Mass: 71.03710
Monoisotopic Mass: 71.037
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 57.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -0.7
Topological Polar Surface Area: 43.1
Tautomer Count: 2

Experimental Properties

Color/Form: White or yellowish crystals
Density: 1,322 g/cm3
Melting Point: 82-86 °C (lit.)
Boiling Point: 125 °C/25 mmHg(lit.)
Flash Point: Fahrenheit: 280.4 ° f
Celsius: 138 ° c
Refractive Index: 1.460
PH: 5.0-7.0 (50g/l, H2O, 20℃)
Solubility: H2O: 50 mg/mL at 20 °C, clear, colorless
Water Partition Coefficient: Dissolution, 216 g/100 ml
Stability/Shelf Life: Unstable. Do not heat above 50C. Explosive. Incompatible with acids, bases, oxidizing agents, reducing agents, iron and iron salts, copper, aluminium, brass, free radical initiators. Air sensitive. Hygroscopic.
PSA: 43.09000
LogP: 0.35800
Color/Form: 40%
Conductivity: ≤10 μmho (35% solution)
Merck: 129
Vapor Pressure: 0.03 mmHg ( 40 °C)
Sensitiveness: Light Sensitive
Solubility: Soluble in water, ethanol, ether, acetone, insoluble in benzene and hexane

Acrylamide Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301,H312,H315,H317,H319,H332,H340,H350,H361,H372
Warning Statement： P201,P280,P301+P310,P305+P351+P338,P308+P313
Hazardous Material transportation number：UN 3426 6.1/PG 3
WGK Germany：3
Hazard Category Code： 45-46-20/21-25-36/38-43-48/23/24/25-62
Safety Instruction： S53-S45-S24-S36/37/39-S26-S36/37
FLUKA BRAND F CODES：8-10
RTECS：AS3325000
Hazardous Material Identification：
TSCA：Yes
Risk Phrases：R22; R43; R45; R46; R48/20/21/22
Hazard Level：6.1
PackingGroup：III
Storage Condition：0-10°C
Toxicity：LD50 i.p. in mice: 170 mg/kg (Peterson, Sheth)
Packing Group：III
HazardClass：6.1

Acrylamide Customs Data

HS CODE：29241900
Customs Data：

China Customs Code:
2924199040

Acrylamide PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A17157-2500g	Acrylamide, 98+%	79-06-1	98+%	2500g	￥1566.00	2023-02-08
Enamine	EN300-20803-10.0g	prop-2-enamide	79-06-1	95%	10.0g	$32.0	2023-07-09
BAI LING WEI Technology Co., Ltd.	1067802-100G	Acrylamide 4X molecular biology grade	79-06-1		100G	￥ 880	2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R003171-25g	Acrylamide	79-06-1	≥99%	25g	￥41	2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A2625-500G	Acrylamide	79-06-1		500G	￥300.0	2022-05-30
abcr	AB174503-100 g	Acrylamide, electrophoresis grade, 99%; .	79-06-1	99%	100g	€63.90	2022-09-01
Enamine	EN300-20803-50.0g	prop-2-enamide	79-06-1	95%	50.0g	$50.0	2023-07-09
Enamine	EN300-20803-1.0g	prop-2-enamide	79-06-1	95%	1.0g	$26.0	2023-07-09
Oakwood	047867-25g	Acrylamide	79-06-1	99%	25g	$840.00	2024-07-19
Oakwood	047867-500g	Acrylamide	79-06-1	99%	500g	$33.00	2024-07-19

Acrylamide Production Method

Synthetic Circuit 1

79-06-1

Reaction Conditions

1.1 Reagents: Water Catalysts: 1989650-65-8 ; 3 h, 60 °C

Reference

Bis(allyl)ruthenium(IV) complexes with phosphinous acid ligands as catalysts for nitrile hydration reactions

Tomas-Mendivil, Eder; Francos, Javier; Gonzalez-Fernandez, Rebeca; Gonzalez-Liste, Pedro J.; Borge, Javier; et al, Dalton Transactions, 2016, 45(34), 13590-13603

Synthetic Circuit 2

79-06-1

870451-09-5

Reaction Conditions

1.1 pH 6, 60 °C; cooled

Reference

Synthesis of Well-Defined Statistical and Diblock Copolymers of Acrylamide and Acrylic Acid by Inverse Miniemulsion RAFT Polymerization

Ouyang, Liu; et al, Macromolecular Chemistry and Physics, 2010, 211(18), 1977-1983

Synthetic Circuit 3

79-06-1

Reaction Conditions

Reference

Optimal conditions for cultivation of Rhodococcus sp. N-774 and for conversion of acrylonitrile to acrylamide by resting cells

Watanabe, Ichiro; Satoh, Yoshiaki; Enomoto, Kanehiko; Seki, Susumu; Sakashita, Keiichi, Agricultural and Biological Chemistry, 1987, 51(12), 3201-6

Synthetic Circuit 4

79-06-1

Reaction Conditions

1.1 Reagents: Butyric acid , Sodium carbonate Catalysts: Nitrile hydratase Solvents: Water ; 10 h, pH 7.1, 10 °C

Reference

Bench-scale production of acrylamide using the resting cells of Brevibacterium sp. CH2 in a fed-batch reactor

Lee, Cheo Young; Choi, Sang Kyo; Chang, Ho Nam, Enzyme and Microbial Technology, 1993, 15(11), 979-84

Synthetic Circuit 5

79-06-1

Reaction Conditions

Reference

Continuous production of acrylamide or methacrylamide by microbe

, Japan, , ,

Synthetic Circuit 6

79-06-1

Reaction Conditions

1.1 Reagents: Water Catalysts: 1620382-89-9 Solvents: Water ; rt → 60 °C; 3 h, 60 °C

Reference

An efficient ruthenium(IV) catalyst for the selective hydration of nitriles to amides in water under mild conditions

Tomas-Mendivil, Eder; Suarez, Francisco J.; Diez, Josefina; Cadierno, Victorio, Chemical Communications (Cambridge, 2014, 50(68), 9661-9664

Synthetic Circuit 7

79-06-1

Reaction Conditions

Reference

Acrylamide from acrylonitrile using microorganisms

, Federal Republic of Germany, , ,

Synthetic Circuit 8

79-06-1

Reaction Conditions

1.1 Reagents: Water Catalysts: Nitrile hydratase Solvents: Water ; 3 h, rt

Reference

Over-expression in Escherichia coli of a thermally stable and regio-selective nitrile hydratase from Comamonas testosteroni 5-MGAM-4D

Petrillo, Kelly L.; Wu, Shijun; Hann, Eugenia C.; Cooling, Frederick B.; Ben-Bassat, Arie; et al, Applied Microbiology and Biotechnology, 2005, 67(5), 664-670

Synthetic Circuit 9

79-06-1

Reaction Conditions

Reference

Acrylamide or methacrylamide produced using microorganisms

, Federal Republic of Germany, , ,

Synthetic Circuit 10

79-06-1

Reaction Conditions

1.1 Catalysts: Manganese oxide (MnO2) Solvents: Water ; 20 min, 100 psi, 70 °C

Reference

Mild and Selective Heterogeneous Catalytic Hydration of Nitriles to Amides by Flowing through Manganese Dioxide

Battilocchio, Claudio; Hawkins, Joel M.; Ley, Steven V., Organic Letters, 2014, 16(4), 1060-1063

Synthetic Circuit 11

79-06-1

Reaction Conditions

1.1 Reagents: Water Catalysts: Alumina , Ruthenium hydroxide (supported on alumina)

Reference

Acrylonitrile

Lautens, Mark; Delanghe, Patrick H. M., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, 1, 1-8

Synthetic Circuit 12

79-06-1

Reaction Conditions

Reference

Screening, isolation and taxonomical properties of microorganisms having acrylonitrile-hydrating activity

Watanabe, Ichiro; Satoh, Yoshiaki; Enomoto, Kanehiko, Agricultural and Biological Chemistry, 1987, 51(12), 3193-9

Synthetic Circuit 13

79-06-1

Reaction Conditions

1.1 Catalysts: Silver Solvents: Water ; 1 h, 453 K

Reference

Silver nanoparticle catalyzed selective hydration of nitriles to amides in water under neutral conditions

Kim, A. Y.; Bae, Hee Seon; Park, Suhwan; Park, Sungkyun; Park, Kang Hyun, Catalysis Letters, 2011, 141(5), 685-690

Synthetic Circuit 14

79-06-1

Reaction Conditions

Reference

Conversion of nitriles to amides with Agrobacterium

, European Patent Organization, , ,

Acrylamide Raw materials

Acrylamide

Acrylamide Preparation Products

Acrylamide Related Literature

1. Development of a sample preparation method for acrylamide determination in cocoa via silylation

Magdalena Surma,Anna Sadowska-Rociek,Ewa Cie?lik Anal. Methods 2016 8 5874
2. Fluorescence assay for acrylamide determination in fried products based on AgInS2/ZnS quantum dots

Raybel Mu?oz,Eva M. Santos,Alfredo Guevara-Lara,Rosa A. Vazquez-Garcia,Nery Islas-Rodriguez,Jose A. Rodriguez Anal. Methods 2022 14 1797
3. Highly luminescent hydrogels synthesized by covalent grafting of lanthanide complexes onto PNIPAM via one-pot free radical polymerization

Qing-Feng Li,Xiaodi Du,Lin Jin,Mengmeng Hou,Zhenling Wang,Jianhua Hao J. Mater. Chem. C 2016 4 3195
4. Structure–activity relationships of hydrophobic alkyl acrylamides as tissue transglutaminase inhibitors

Alana M. M. Rangaswamy,Pauline Navals,Eric W. J. Gates,Sammir Shad,Sarah K. I. Watt,Jeffrey W. Keillor RSC Med. Chem. 2022 13 413
5. Intramolecular Diels–Alder chemistry of 4-vinylimidazoles

Yong He,Pasupathy Krishnamoorthy,Heather M. Lima,Yingzhong Chen,Haiyan Wu,Rasapalli Sivappa,H. V. Rasika Dias,Carl J. Lovely Org. Biomol. Chem. 2011 9 2685
6. Acrylamide risk in food products: The shortbread case study

O. Marconi,E. Bravi,G. Perretti,R. Martini,L. Montanari,P. Fantozzi Anal. Methods 2010 2 1686
7. Effect of stacking mode on the mechanofluorochromic properties of 3-aryl-2-cyano acrylamide derivatives

Qingbao Song,Yongsheng Wang,Chenchen Hu,Yujian Zhang,Jingwei Sun,Kunyan Wang,Cheng Zhang New J. Chem. 2015 39 659
8. A direct cross-coupling reaction of electron-deficient alkenes using an oxidizing directing group

Chunbing Yu,Feifei Li,Jian Zhang,Guofu Zhong Chem. Commun. 2017 53 533
9. Synthesis of N-[(dialkylamino)methyl]acrylamides and N-[(dialkylamino)methyl]methacrylamides from Schiff base salts: useful building blocks for smart polymers

Abdullah Alzahrani,Styliana I. Mirallai,Benjamin A. Chalmers,Patrick McArdle,Fawaz Aldabbagh Org. Biomol. Chem. 2018 16 4108
10. Application of infrared microspectroscopy and chemometric analysis for screening the acrylamide content in potato chips

Huseyin Ayvaz,Mar?al Plans,Ken M. Riedl,Steven J. Schwartz,Luis E. Rodriguez-Saona Anal. Methods 2013 5 2020

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79-06-1 (Acrylamide) Related Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:79-06-1)Acrylamide

Purity:99.9%

Quantity:200kg

Price ($):discuss personally

Cas no 79-06-1 (Acrylamide)

Acrylamide Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Acrylamide Security Information

Acrylamide Customs Data

China Customs Code:

Acrylamide PricePrice >>

Acrylamide Production Method

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Acrylamide Raw materials

Acrylamide Preparation Products

Acrylamide Related Literature

Related Categories

79-06-1 (Acrylamide) Related Products